molecular formula C11H8O3 B8461750 Phenylitaconic anhydride

Phenylitaconic anhydride

Cat. No.: B8461750
M. Wt: 188.18 g/mol
InChI Key: WHRPHGQMEZWMNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenylitaconic anhydride is a useful research compound. Its molecular formula is C11H8O3 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8O3

Molecular Weight

188.18 g/mol

IUPAC Name

3-benzylideneoxolane-2,5-dione

InChI

InChI=1S/C11H8O3/c12-10-7-9(11(13)14-10)6-8-4-2-1-3-5-8/h1-6H,7H2

InChI Key

WHRPHGQMEZWMNF-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC2=CC=CC=C2)C(=O)OC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.3 l (approx. 2.49 kg, approx. 24.4 mol) of acetic anhydride are added at 20° C. to a solution of 2.28 kg (11.1 mol) of (E)-phenylitaconic acid in 5.7 l of THF. The mixture is stirred for 5 hours at room temperature. After 1 hour there is a clear light yellow solution; after 3 hours the product begins to crystallize out. The THF is removed under vacuum, 5.0 l of methyl tert-butyl ether are added to the residue in order to complete the crystallization, and the product is filtered off with suction. It is washed with MTB ether, dried with suction and dried under vacuum at 40° C. Yield: 1.68 kg (8.94 mol, 81% of theory), m.p. 167°-170° C.
Quantity
2.3 L
Type
reactant
Reaction Step One
Quantity
2.28 kg
Type
reactant
Reaction Step One
Name
Quantity
5.7 L
Type
solvent
Reaction Step One

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